2-[(3-Chlorophenyl)thio]-5-methoxybenzoic acid

• CAS RN: 86455-99-4
• Molecular Formula: C14H11ClO3S
• Molecular Weight: 294.8 g/mol
• IUPAC Name: 2-(3-chlorophenyl)sulfanyl-5-methoxybenzoic acid
• InChI: InChI=1S/C14H11ClO3S/c1-18-10-5-6-13(12(8-10)14(16)17)19-11-4-2-3-9(15)7-11/h2-8H,1H3,(H,16,17)
• InChI Key: PYACVGUASHYTLP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)SC2=CC(=CC=C2)Cl)C(=O)O

Description

2-[(3-Chlorophenyl)thio]-5-methoxybenzoic acid is a useful research compound. Its molecular formula is C14H11ClO3S and its molecular weight is 294.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 3-chlorothiophenol (20 g, 138 mol), and cupric acetate (1.8 g) and DMF (200 mL) was added K2CO3 (23 g). The mixture was heated to 150° C. for 15-20 minutes, then 2-bromo-5-methoxybenzoic acid (35.8 g, 0.155 mol) was added in portions. The mixture was heated overnight, poured into water (600 mL), filtered and the filtrate was treated with charcoal, filtered and diluted with HCl. The resulting precipitate was collected by filtration, washed with water, and dried at 50° C. in vacuo over P2O5 to afford 27.6 g of 2-[(3-chlorophenyl)thio]-5-methoxybenzoic acid.